Cas no 83454-31-3 (atropine)

• Product Name: atropine
• CAS No: 83454-31-3
• MF: C₁₇H₂₃NO₃
• MW: 289.4
• CID: 988908
• PubChem ID: 3661
• Update Time: 2024-03-01

atropine Chemical and Physical Properties

Names and Identifiers

• atropine
• Benzeneacetic acid, α-(hydroxymethyl)-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester
• Lopac0_000567
• KBio2_006775
• SBI-0050031.P005
• Prestwick1_000565
• A0754
• NCGC00015026-06
• NCGC00261252-01
• Spectrum5_000545
• NCGC00015026-07
• NCGC00015026-13
• SPBio_000048
• NS00008542
• Q27181620
• CHEMBL195
• Spectrum2_000094
• Lopac0_000042
• H 9002
• Prestwick3_000565
• Oprea1_442738
• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-hydroxy-2-phenylpropanoate
• SR-01000075162
• Tox21_500567
• hyoscyamine
• BDBM86231
• 8-methyl-8-azabicyclo[3.2.1]octan-3-yl 3-hydroxy-2-phenylpropanoate
• KBioGR_002450
• NINDS_000558
• Atropine,(-)
• SR-01000075162-12
• .alpha.-(Hydroxymethyl)benzeneacetic acid 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, endo-
• Benzeneacetic acid, .alpha.-(hydroxymethyl)- 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester endo-(.+/-.)-
• SR-01000075162-1
• NCGC00015026-12
• AKOS009031432
• SR-01000075162-2
• DL-Tropyl tropate
• KBioSS_001639
• NSC_3661
• NCGC00015026-22
• UPCMLD-DP018:001
• NCGC00093951-02
• NCGC00161600-01
• Benzeneacetic acid, .alpha.-(hydroxymethyl)-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, [3(S)-endo]-
• SDCCGSBI-0050031.P007
• 8-Methyl-8-azabicyclo[3.2.1]oct-3-yl alpha-(hydroxymethyl)benzeneacetate
• (8-methyl-8-azabicyclo[3.2.1]oct-3-yl) 3-hydroxy-2-phenyl-propanoate
• KBio3_001374
• NCGC00161600-02
• NCGC00015026-11
• AB00514677
• VS-12248
• KBio1_000558
• NCGC00093951-04
• AB00514677_07
• 3-hydroxy-2-phenylpropanoic acid (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) ester
• KBio2_004207
• 83454-31-3
• 2-Phenylhydracrylic acid 3-.alpha.-tropanyl ester
• NCGC00015026-03
• 1.alpha.H,5.alpha.H-Tropan-3.alpha.-ol (.+/-.)-tropate (ester)
• D88314
• (.+/-.)-Atropine
• 8-Methyl-8-azabicyclo[3.2.1]oct-3-yl tropate #
• L-Hyoscyamine, >=98% (TLC), powder
• L001264
• HMS3373B22
• NCGC00094699-01
• HMS3372F19
• NCGC00015026-10
• L-Hyoscyamine (sulfate)
• Q-200659
• Atropine sulfate
• NCGC00015026-08
• .beta.-Phenyl-.gamma.-oxypropionsaeure-tropyl-ester
• BSPBio_000350
• Prestwick2_000565
• Prestwick0_000565
• SR-01000075162-13
• Benzeneacetic acid, .alpha.-(hydroxymethyl)- (3-endo)-8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester
• L-Hyoscyamine, analytical standard
• Atropisol (Salt/Mix)
• HMS3261B16
• 1.alpha.H,5.alpha.H-Tropan-3.alpha.-ol (.+/-.)-tropate
• DivK1c_000558
• NCGC00093951-01
• CHEBI:104243
• NCGC00015026-21
• CAS_51-55-8
• UPCMLD-DP018
• Spectrum_001159
• NCGC00015026-05
• Benzeneacetic acid, .alpha.-(hydroxymethyl)-, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, [3(S)-endo]-, sulfate (2:1) (salt)
• DTXSID00858967
• H0450
• CHEMBL9751
• CCG-204138
• Tropic acid, 3-.alpha.-tropanyl ester
• (.+/-.)-Tropyl tropate
• NCGC00015026-04
• L-Hyoscyamine
• NCGC00015026-14
• Spectrum3_000307
• (.+/-.)-Hyoscyamine
• LP00567
• NCGC00015026-09
• NCGC00161600-03
• AC-15995
• NCGC00093951-03
• SDCCGMLS-0066623.P001
• BRD-A93739713-065-03-5
• SCHEMBL2813
• NCGC00094699-02
• BSPBio_001874
• 1-.alpha.-H,5-.alpha.-H-Tropan-3-.alpha.-ol (.+/-.)-tropate
• BPBio1_000386
• Daturine (sulfate)
• KBio2_001639
• SMP1_000031
• CS-0526746
• Spectrum4_001813
• SPBio_002569
• EU-0100567
• IDI1_000558
• (8-methyl-8-azabicy-clo[3.2.1]oct-3-yl) 3-hydroxy-2-phenylpropanoate
• HMS3652A17

• MDL： MFCD00066766
• Inchi： 1S/C17H23NO3/c1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12/h2-6,13-16,19H,7-11H2,1H3
• InChI Key： RKUNBYITZUJHSG-UHFFFAOYSA-N
• SMILES： OCC(C1=CC=CC=C1)C(=O)OC1CC2N(C)C(CC2)C1

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

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